5-[(2-chlorophenoxy)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide

• Molecular Formula: C20H18ClNO4
• Molecular Weight: 371.8 g/mol
• IUPAC Name: 5-[(2-chlorophenoxy)methyl]-N-(2-methoxy-5-methylphenyl)furan-2-carboxamide
• InChI: InChI=1S/C20H18ClNO4/c1-13-7-9-18(24-2)16(11-13)22-20(23)19-10-8-14(26-19)12-25-17-6-4-3-5-15(17)21/h3-11H,12H2,1-2H3,(H,22,23)
• InChI Key: BQXNBKAUGGYHHH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC)NC(=O)C2=CC=C(O2)COC3=CC=CC=C3Cl

Description

5-[(2-chlorophenoxy)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide, also known as MK-886, is a potent inhibitor of 5-lipoxygenase activating protein (FLAP). It is a synthetic compound that has been extensively studied for its potential therapeutic applications in inflammatory diseases, cancer, and cardiovascular diseases.

Mechanism of Action

5-[(2-chlorophenoxy)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide works by inhibiting the activity of FLAP, which is a protein that is involved in the production of leukotrienes. Leukotrienes are inflammatory mediators that play a role in various diseases, including asthma, arthritis, and inflammatory bowel disease. By inhibiting the production of leukotrienes, this compound has anti-inflammatory effects and can potentially be used to treat these diseases.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the production of leukotrienes, which are inflammatory mediators. It has also been shown to inhibit the growth and proliferation of cancer cells. Additionally, this compound has been shown to reduce the formation of atherosclerotic plaques, which can potentially reduce the risk of cardiovascular diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(2-chlorophenoxy)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide in lab experiments is its potent inhibitory effect on FLAP, which makes it a useful tool for studying the role of leukotrienes in various diseases. However, one limitation of using this compound is its potential off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on 5-[(2-chlorophenoxy)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide. One potential direction is to study its potential therapeutic applications in other diseases, such as Alzheimer's disease and Parkinson's disease. Another potential direction is to study its potential combination with other drugs for synergistic effects. Additionally, further research is needed to fully understand its mechanism of action and potential off-target effects.

Synthesis Methods

The synthesis of 5-[(2-chlorophenoxy)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide involves a multi-step process that begins with the reaction of 2-chlorophenol with chloromethyl methyl ether to produce 2-chloromethylphenol. The resulting compound is then reacted with 2-methoxy-5-methylphenol in the presence of potassium carbonate to form the intermediate product, 5-(2-methoxy-5-methylphenyl)-2-(2-chloromethylphenoxy)phenol. Finally, the intermediate is reacted with furfurylamine to produce this compound.

Scientific Research Applications

5-[(2-chlorophenoxy)methyl]-N-(2-methoxy-5-methylphenyl)-2-furamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to have anti-inflammatory effects by inhibiting the production of leukotrienes, which are inflammatory mediators. It has also been studied for its potential anticancer effects by inhibiting the growth and proliferation of cancer cells. Additionally, this compound has been shown to have potential cardiovascular benefits by reducing the formation of atherosclerotic plaques.